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Abstract

Suberosol, a naturally occurring lanostane-type triterpene, has demonstrated notable
biological activity, particularly as an anti-HIV agent. This technical guide provides a
comprehensive overview of the current scientific knowledge on Suberosol (CAS Number:
151368-42-2). It covers its chemical and physical properties, biological activity with a focus on
its anti-HIV effects, and insights into its potential mechanism of action. This document also
outlines detailed experimental protocols for the isolation and analysis of Suberosol and
discusses its potential modulation of key cellular signaling pathways. The information is
presented to support further research and development of Suberosol as a potential
therapeutic agent.

Chemical and Physical Properties

Suberosol is a tetracyclic triterpenoid derived from a lanostane hydride.[1] Its systematic
IUPAC name is (3S,5R,10S,13R,14R,15S,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methyl-5-
methylideneheptan-2-yl]-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,15-
diol.[1]
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Property Value Source
CAS Number 151368-42-2 [2]
Molecular Formula Cs1Hs5002 [1]
Molecular Weight 454.7 g/mol [1]

Not explicitly stated in
Appearance . .

reviewed literature

. Not explicitly stated in

Solubility

reviewed literature

Spectroscopic Data:

While the primary literature confirms the structural elucidation of Suberosol was based on
spectroscopic evidence, specific spectral data such as *H NMR, 3C NMR, Mass Spectrometry,
and IR spectra are not readily available in the public domain. Researchers are advised to
consult the original publication by Li et al. (1993) for this detailed information.

Biological Activity: Anti-HIV Properties

The most significant reported biological activity of Suberosol is its ability to inhibit the
replication of the Human Immunodeficiency Virus (HIV).

Activity Cell Line ECso Source

Anti-HIV Replication H9 lymphocyte cells 3 pg/mL

This inhibitory effect was determined by monitoring the levels of p24 antigen, a core structural
protein of HIV, in cell cultures.

Mechanism of Action

The precise mechanism of action for Suberosol's anti-HIV activity has not been definitively
elucidated in the available literature. However, based on studies of other lanostane-type
triterpenes, a plausible mechanism is the inhibition of HIV-1 protease. HIV-1 protease is a
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critical enzyme for the virus, responsible for cleaving newly synthesized polyproteins into
mature, functional viral proteins. Inhibition of this enzyme prevents the formation of infectious
viral particles. Several lanostane triterpenoids isolated from various natural sources have
demonstrated inhibitory activity against HIV-1 protease, suggesting that Suberosol may share
this mode of action.

Potential Modulation of Signaling Pathways

Direct studies on the effect of Suberosol on cellular signaling pathways are limited. However,
research on other lanostane triterpenes suggests potential interactions with key pathways that
are often dysregulated in viral infections and other diseases.

* NF-kB Signaling Pathway: The NF-kB (nuclear factor kappa-light-chain-enhancer of
activated B cells) pathway is a crucial regulator of immune and inflammatory responses and
is often manipulated by viruses, including HIV, to promote their replication and survival.
Some lanostane triterpenoids have been shown to inhibit the activation of the NF-kB
pathway, thereby reducing inflammation and potentially viral replication.

 MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is
involved in a wide range of cellular processes, including cell proliferation, differentiation, and
apoptosis. Dysregulation of this pathway is common in many diseases. Certain lanostane
triterpenes have been observed to modulate MAPK signaling, which could contribute to their
therapeutic effects.

The potential for Suberosol to modulate these pathways warrants further investigation to fully
understand its biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Regulation of Tumor Apoptosis of Poriae cutis-Derived Lanostane Triterpenes by
AKT/PI3K and MAPK Signaling Pathways In Vitro [mdpi.com]

o 2. Regulation of Tumor Apoptosis of Poriae cutis-Derived Lanostane Triterpenes by
AKT/PI3K and MAPK Signaling Pathways In Vitro - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to Suberosol (CAS
Number: 151368-42-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567281#suberosol-cas-number-151368-42-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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